Cas no 16538-46-8 (2-(cyanomethyl)phenylboronic acid)
16538-46-8 structure
Product Name:2-(cyanomethyl)phenylboronic acid
CAS No:16538-46-8
MF:C8H8BNO2
MW:160.965621948242
MDL:MFCD10696642
CID:2658500
PubChem ID:55263310
Update Time:2025-04-21
2-(cyanomethyl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- [2-(cyanomethyl)phenyl]boronic acid
- (2-cyanomethyl-phenyl)-boronic acid
- (2-dihydroxyboranyl-phenyl)-acetonitrile
- 2-[2-(DIHYDROXYBORANYL)PHENYL]ACETONITRILE
- o-Cyanmethyl-benzolboronsaeure
- o-cyanomethylphenyl dihydroxyborane
- o-Cyanomethylphenyl-dihydroxyboran
- 2-(cyanomethyl)phenylboronic acid
- starbld0017957
- SCHEMBL2340536
- 2-(Cyanomethyl)benzeneboronic acid
- EN300-212496
- AB57825
- AKOS006304110
- 16538-46-8
-
- MDL： MFCD10696642
- Inchi： 1S/C8H8BNO2/c10-6-5-7-3-1-2-4-8(7)9(11)12/h1-4,11-12H,5H2
- InChI Key： GNWXFAMBRLCXFK-UHFFFAOYSA-N
- SMILES： OB(C1C=CC=CC=1CC#N)O
Computed Properties
- Exact Mass: 161.06500
- Monoisotopic Mass: 161.0648087Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.3Ų
Experimental Properties
- PSA: 64.25000
- LogP: -0.56752
2-(cyanomethyl)phenylboronic acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
2-(cyanomethyl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-212496-0.1g |
[2-(cyanomethyl)phenyl]boronic acid |
16538-46-8 | 0.1g |
$376.0 | 2023-09-16 | ||
| Enamine | EN300-212496-0.25g |
[2-(cyanomethyl)phenyl]boronic acid |
16538-46-8 | 0.25g |
$393.0 | 2023-09-16 | ||
| Enamine | EN300-212496-0.5g |
[2-(cyanomethyl)phenyl]boronic acid |
16538-46-8 | 0.5g |
$410.0 | 2023-09-16 | ||
| Enamine | EN300-212496-1.0g |
[2-(cyanomethyl)phenyl]boronic acid |
16538-46-8 | 1g |
$199.0 | 2023-05-31 | ||
| Enamine | EN300-212496-2.5g |
[2-(cyanomethyl)phenyl]boronic acid |
16538-46-8 | 2.5g |
$838.0 | 2023-09-16 | ||
| Enamine | EN300-212496-5.0g |
[2-(cyanomethyl)phenyl]boronic acid |
16538-46-8 | 5g |
$576.0 | 2023-05-31 | ||
| Enamine | EN300-212496-10.0g |
[2-(cyanomethyl)phenyl]boronic acid |
16538-46-8 | 10g |
$855.0 | 2023-05-31 | ||
| Enamine | EN300-212496-0.05g |
[2-(cyanomethyl)phenyl]boronic acid |
16538-46-8 | 0.05g |
$359.0 | 2023-09-16 | ||
| Enamine | EN300-212496-1g |
[2-(cyanomethyl)phenyl]boronic acid |
16538-46-8 | 1g |
$428.0 | 2023-09-16 | ||
| Enamine | EN300-212496-5g |
[2-(cyanomethyl)phenyl]boronic acid |
16538-46-8 | 5g |
$1240.0 | 2023-09-16 |
2-(cyanomethyl)phenylboronic acid Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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